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Compound of Interest

Compound Name: Octanamide

Cat. No.: B1217078 Get Quote

Essential Safety and Handling Guide for
Octanamide
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety protocols and logistical

information for the handling and disposal of Octanamide. Adherence to these procedures is

critical for minimizing risk and ensuring a safe laboratory environment.

Octanamide is a fatty amide that is classified as a hazardous substance, primarily causing skin

and serious eye irritation.[1][2][3][4] It is also a combustible solid, requiring precautions to

prevent ignition.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Octanamide.

The following are the recommended PPE:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1217078?utm_src=pdf-interest
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.echemi.com/sds/n-octanamide-pid_Rock6061.html
https://wap.guidechem.com/msds/629-01-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octanamide
https://www.smolecule.com/products/s597950
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Octanedione.pdf
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific PPE Standards & Justification

Eye and Face
Chemical splash goggles and

a face shield

Goggles conforming to EN 166

(EU) or NIOSH (US) are

mandatory to protect against

serious eye irritation.[1][2][6] A

face shield should be worn in

addition to goggles when there

is a risk of splashing.[5]

Hand Chemical-resistant gloves

Nitrile or Butyl rubber gloves

are recommended.[5] Gloves

must be inspected prior to use

and proper removal techniques

should be followed to avoid

skin contact.[2]

Body
Flame-resistant lab coat and

impervious clothing

A flame-resistant lab coat

protects against splashes and

potential ignition sources.[5]

Fire/flame resistant and

impervious clothing should be

worn to prevent skin contact.

[1]

Respiratory
Use in a well-ventilated area or

with a respirator

All handling should occur in a

certified chemical fume hood to

minimize dust and vapor

inhalation.[1][5] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator is necessary.[1][6]

Operational Plan: Handling and Storage
Preparation and Handling:

Risk Assessment: Conduct a thorough risk assessment for the specific experiment.
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Location: Ensure a certified chemical fume hood is available and functioning correctly.[5]

Locate the nearest safety shower and eyewash station.

PPE: Don all appropriate PPE before handling the chemical.

Manipulation: Perform all manipulations of Octanamide within the chemical fume hood to

avoid the formation of dust and aerosols.[1][6]

Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][6]

Hygiene: Wash hands thoroughly after handling.[1][2] Avoid contact with skin and eyes.[1][6]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][6]

Keep away from foodstuff containers or incompatible materials.[6]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with soap and plenty of

water.[1][2] If skin irritation occurs, seek medical

attention.[1][2]

Eye Contact

Immediately flush eyes with water for at least 15

minutes, removing contact lenses if present and

easy to do.[1][2] If eye irritation persists, get

medical advice/attention.[2]

Inhalation

Move the victim into fresh air.[1][2] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[6]

Ingestion

Rinse mouth with water.[1][2] Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][6]

In case of a spill, evacuate personnel to a safe area.[1][2] Wear appropriate PPE and avoid

dust formation.[1][2] Prevent the spillage from entering drains.[1][2] Collect the material using

spark-proof tools and place it in a suitable, closed container for disposal.[1]

Disposal Plan
Proper disposal of Octanamide and contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Collection: Collect all waste containing Octanamide, including contaminated gloves,

absorbent pads, and containers, in a designated, chemically compatible, and leak-proof

container.[5]

Labeling: Clearly label the waste container with "Hazardous Waste" and list "Octanamide"

as a component.
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Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area, away from incompatible materials.[5]

Disposal Method: Dispose of waste in accordance with all applicable federal, state, and local

regulations.[2] Controlled incineration with flue gas scrubbing is a possible disposal method

for combustible packaging materials.[2] Alternatively, containers can be triple-rinsed and

offered for recycling or reconditioning.[2]

Quantitative Data for Octanamide
The following table summarizes key quantitative data for Octanamide.

Property Value Source(s)

Molecular Formula C₈H₁₇NO [3][7]

Molecular Weight 143.23 g/mol [3][7]

CAS Number 629-01-6 [2][3]

Appearance White to tan crystalline solid [4]

Melting Point 105 °C [7]

Boiling Point 261.35 °C (estimate) [7]

Water Solubility 1.55 g/L at 23 °C [4]

Octanamide Handling Workflow
The following diagram illustrates the standard operating procedure for handling Octanamide,

from initial preparation to final disposal.
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Octanamide Handling and Disposal Workflow
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Workflow for safe handling and disposal of Octanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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